Cas no 2387596-04-3 (1-Oxa-8-azaspiro[5.5]undecane-4,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester)

1-Oxa-8-azaspiro[5.5]undecane-4,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester structure

2387596-04-3 structure

Product Name:1-Oxa-8-azaspiro[5.5]undecane-4,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester

CAS No:2387596-04-3

MF:C₁₅H₂₅NO₅

MW:299.362704992294

CID:5108358

Update Time:2026-03-03

1-Oxa-8-azaspiro[5.5]undecane-4,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

- 1-Oxa-8-azaspiro[5.5]undecane-4,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester
- Inchi： 1S/C15H25NO5/c1-14(2,3)21-13(19)16-7-4-6-15(10-16)9-11(12(17)18)5-8-20-15/h11H,4-10H2,1-3H3,(H,17,18)
- InChI Key： XUKNDBWRXCRRQL-UHFFFAOYSA-N
- SMILES： O1C2(CCCN(C(OC(C)(C)C)=O)C2)CC(C(O)=O)CC1

1-Oxa-8-azaspiro[5.5]undecane-4,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWBD0189-100.0mg	8-tert-butoxycarbonyl-1-oxa-8-azaspiro[5.5]undecane-4-carboxylic acid	2387596-04-3	95%	100.0mg	￥1571.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWBD0189-250.0mg	8-tert-butoxycarbonyl-1-oxa-8-azaspiro[5.5]undecane-4-carboxylic acid	2387596-04-3	95%	250.0mg	￥2508.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWBD0189-500.0mg	8-tert-butoxycarbonyl-1-oxa-8-azaspiro[5.5]undecane-4-carboxylic acid	2387596-04-3	95%	500.0mg	￥4184.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWBD0189-1.0g	8-tert-butoxycarbonyl-1-oxa-8-azaspiro[5.5]undecane-4-carboxylic acid	2387596-04-3	95%	1.0g	￥6270.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWBD0189-5.0g	8-tert-butoxycarbonyl-1-oxa-8-azaspiro[5.5]undecane-4-carboxylic acid	2387596-04-3	95%	5.0g	￥18810.0000	2025-04-11

1-Oxa-8-azaspiro[5.5]undecane-4,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

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